1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-3-phenyl-3-pyrrolidinol

• IUPAC Name: [1-(4-fluorophenyl)cyclopropyl]-(3-hydroxy-3-phenylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C20H20FNO2/c21-17-8-6-15(7-9-17)19(10-11-19)18(23)22-13-12-20(24,14-22)16-4-2-1-3-5-16/h1-9,24H,10-14H2
• InChI Key: CLTPKWPOUSMWQG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)N3CCC(C3)(C4=CC=CC=C4)O
• Molecular Formula: C20H20FNO2
• Molecular Weight: 325.4 g/mol

Description

1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-3-phenyl-3-pyrrolidinol, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-Aminobutyric acid (GABA) transaminase. It has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it is indeed used as a cabozantinib intermediate, it may play a role in the inhibition of tyrosine kinases, which is the mechanism of action of cabozantinib.

Future Directions

The future directions for research on this compound could potentially involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications, such as its use as a cabozantinib intermediate.